N-(2,6-dimethylphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C23H25FN4O2/c1-15-5-3-6-16(2)21(15)25-20(29)14-28-11-9-17(10-12-28)23-26-22(27-30-23)18-7-4-8-19(24)13-18/h3-8,13,17H,9-12,14H2,1-2H3,(H,25,29)
• InChI Key: IHSGXZCKVFHWON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CCC(CC2)C3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C23H25FN4O2
• Molecular Weight: 408.5 g/mol

Description

N-(2,6-dimethylphenyl)-2-(4-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H25FN4O2 and its molecular weight is 408.477. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

One study detailed the synthesis of a compound structurally similar to the specified molecule, focusing on its crystallography. The research involved dissolving 2-Chloro-N-(2,6-dimethylphenyl)acetamide in acetone, followed by the addition of potassium carbonate and 5-(2-Hydroxyphenyl)-3-(4-fluorophenyl)phenyl-1,2,4-oxadiazole. The mixture was then refluxed, leading to the formation of the target compound, which was further purified and characterized through X-ray diffraction techniques to determine its molecular structure (Wei‐Lin Ding et al., 2006).

Antibacterial Activity

Another significant area of research involving acetamide derivatives with oxadiazole moieties includes their evaluation for antibacterial properties. For instance, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were synthesized and assessed for their antibacterial potentials. The study found that certain derivatives exhibited moderate inhibitory effects against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Kashif Iqbal et al., 2017).

Pharmacological Evaluation

The pharmacological profile of derivatives was explored, particularly focusing on their potential as G protein-coupled receptor 119 (GPR119) agonists. The synthesis and biological evaluation of a compound with a structure closely related to the specified molecule demonstrated promising activity as a GPR119 agonist, indicating its potential application in probing the pharmacological benefits of GPR119 activation (M. Sakairi et al., 2012).